Cas no 62591-77-9 ( )

• Product Name: &nbsp
• CAS No: 62591-77-9
• MF: C₆H₁₃O₅P
• MW: 196.138183355331
• CID: 956925
• PubChem ID: 431492
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]phosphonic acid
• 1-(1,1-Dimethylethyl) phosphonoacetate diammonium salt
• AC1L8RK3
• Acetic acid, phosphono-, 1-(1,1-dimethylethyl) ester, diammonium salt
• Acetic acid, phosphono-, 1,1-dimethylethyl ester
• AG-G-30095
• CTK2F7341
• tert-butoxycarbonylmethylphosphonic acid
• tert-butyl phosphonoacetate
• SCHEMBL2198384
• CHEMBL3245441
• DTXSID00211634
• 62591-77-9
• KKAWRARRTNILEQ-UHFFFAOYSA-N
• (2-tert-butoxy-2-oxo-ethyl)phosphonic acid
• NSC 294175
•  

• Inchi： 1S/C6H13O5P/c1-6(2,3)11-5(7)4-12(8,9)10/h4H2,1-3H3,(H2,8,9,10)
• InChI Key： KKAWRARRTNILEQ-UHFFFAOYSA-N
• SMILES： P(CC(=O)OC(C)(C)C)(=O)(O)O

Computed Properties

• Exact Mass: 196.05009
• Monoisotopic Mass: 196.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 334.3°C at 760 mmHg
• Flash Point: 156°C
• Refractive Index: 1.464
• PSA: 83.83
• LogP: 0.82970